Cas no 2137937-18-7 (8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-)
8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-
-
- Inchi: 1S/C19H25NO5/c1-18(16(21)22)13-19(7-9-24-10-8-19)11-15(18)20-17(23)25-12-14-5-3-2-4-6-14/h2-6,15H,7-13H2,1H3,(H,20,23)(H,21,22)
- InChI Key: WWJWBBOTCJQLKM-UHFFFAOYSA-N
- SMILES: C1C2(CCOCC2)CC(NC(OCC2=CC=CC=C2)=O)C1(C)C(O)=O
8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790491-0.05g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 0.05g |
$1957.0 | 2024-05-22 | |
| Enamine | EN300-790491-0.1g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 0.1g |
$2050.0 | 2024-05-22 | |
| Enamine | EN300-790491-0.25g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 0.25g |
$2143.0 | 2024-05-22 | |
| Enamine | EN300-790491-0.5g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 0.5g |
$2236.0 | 2024-05-22 | |
| Enamine | EN300-790491-1.0g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 1.0g |
$2330.0 | 2024-05-22 | |
| Enamine | EN300-790491-2.5g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 2.5g |
$4566.0 | 2024-05-22 | |
| Enamine | EN300-790491-5.0g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 5.0g |
$6757.0 | 2024-05-22 | |
| Enamine | EN300-790491-10.0g |
3-{[(benzyloxy)carbonyl]amino}-2-methyl-8-oxaspiro[4.5]decane-2-carboxylic acid |
2137937-18-7 | 95% | 10.0g |
$10018.0 | 2024-05-22 |
8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-
Introduction to 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino] and Its Significance in Modern Chemical Research
The compound with the CAS number 2137937-18-7, identified as 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino], represents a fascinating molecule in the realm of organic chemistry and pharmaceutical innovation. This spirocyclic derivative, featuring a unique oxaspiro framework, has garnered attention due to its structural complexity and potential biological activities. The presence of functional groups such as the carbamate moiety and the amino substituent makes it a promising candidate for further exploration in drug discovery and material science.
In recent years, the field of medicinal chemistry has seen significant advancements in the design of spirocyclic compounds, which are known for their rigid three-dimensional structures and enhanced binding affinity to biological targets. The 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino] structure exemplifies this trend, offering a scaffold that can be modified to develop novel therapeutic agents. The oxaspiro ring system contributes to its stability and specificity, making it an attractive building block for synthetic chemists.
One of the most intriguing aspects of this compound is its potential application in the development of enzyme inhibitors. The carbamate group at the 3-position and the amino group at the 2-methyl position provide multiple sites for interaction with biological targets. For instance, studies have shown that spirocyclic compounds can effectively modulate the activity of enzymes involved in metabolic pathways, leading to therapeutic benefits. The CAS number 2137937-18-7 compound has been investigated for its ability to inhibit certain proteases, which are crucial in various physiological processes.
Recent research has also highlighted the role of this compound in material science applications. The rigid spirocyclic structure can be exploited to design polymers with unique mechanical properties. These materials could find applications in advanced coatings, adhesives, and even in the development of new types of sensors. The versatility of 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino] lies in its ability to bridge multiple disciplines, from pharmaceuticals to materials engineering.
The synthesis of this compound involves sophisticated organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the carbamate group through phenoxylation reactions is a critical step that enhances its reactivity and biological potential. Additionally, the spirocyclic core is formed through a series of cyclocondensation reactions, which require precise control over reaction conditions to achieve high yields and purity.
In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties. The ability to modulate inflammatory pathways is highly relevant in today's medical landscape, where chronic inflammation is implicated in numerous diseases. Further investigation into its mechanism of action could lead to the development of new treatments for conditions such as arthritis and autoimmune disorders.
The chemical properties of 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino] also make it an interesting candidate for studying molecular interactions at the nanoscale. Its ability to form stable complexes with other molecules could be leveraged in drug delivery systems, where precise targeting is essential for therapeutic efficacy. Researchers are exploring ways to incorporate this compound into nanoparticles that can deliver drugs directly to affected tissues.
As our understanding of chemical biology continues to evolve, compounds like CAS number 2137937-18-7 will play an increasingly important role in drug discovery and development. The oxaspiro scaffold offers a rich structural template that can be tailored to meet specific therapeutic needs. By combining computational modeling with experimental validation, scientists are paving the way for more efficient and effective drug design processes.
The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical diversity and exploring new applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for unlocking its full potential. As we continue to unravel the complexities of molecular interactions, compounds such as 8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino] will undoubtedly contribute significantly to advancements in human health and material science.
2137937-18-7 (8-Oxaspiro[4.5]decane-2-carboxylic acid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)